Cas no 1806040-03-8 (3-(Difluoromethyl)-2,6-dimethoxy-4-fluoropyridine)

• Product Name: 3-(Difluoromethyl)-2,6-dimethoxy-4-fluoropyridine
• CAS No: 1806040-03-8
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• CID: 4851912
• Update Time: 2025-06-14

3-(Difluoromethyl)-2,6-dimethoxy-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,6-dimethoxy-4-fluoropyridine

• Inchi： 1S/C8H8F3NO2/c1-13-5-3-4(9)6(7(10)11)8(12-5)14-2/h3,7H,1-2H3
• InChI Key： FHZQGPIVUGTSAH-UHFFFAOYSA-N
• SMILES： FC1C=C(N=C(C=1C(F)F)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 2.2
• Topological Polar Surface Area: 31.4

Additional information on 3-(Difluoromethyl)-2,6-dimethoxy-4-fluoropyridine

Comprehensive Overview of 3-(Difluoromethyl)-2,6-dimethoxy-4-fluoropyridine (CAS No. 1806040-03-8)

3-(Difluoromethyl)-2,6-dimethoxy-4-fluoropyridine (CAS No. 1806040-03-8) is a fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique difluoromethyl and dimethoxy substitutions, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel crop protection agents and bioactive molecules.

The structural features of 3-(Difluoromethyl)-2,6-dimethoxy-4-fluoropyridine contribute to its versatility. The presence of a fluoropyridine core enhances its electron-withdrawing properties, which is critical for designing compounds with improved bioavailability and target specificity. Recent studies highlight its role in the synthesis of herbicides and fungicides, aligning with the growing demand for sustainable agricultural solutions. As climate change and food security dominate global discussions, this compound's potential to enhance crop yield and disease resistance positions it as a key player in modern agrochemical research.

In the pharmaceutical sector, 3-(Difluoromethyl)-2,6-dimethoxy-4-fluoropyridine is being investigated for its utility in drug discovery. Its fluorinated structure is particularly appealing for medicinal chemists aiming to optimize ADME properties (absorption, distribution, metabolism, and excretion) of lead compounds. The compound's ability to act as a bioisostere for other functional groups further expands its applicability in designing small-molecule therapeutics. With the rise of precision medicine and personalized therapies, such intermediates are gaining traction in the development of targeted drugs for chronic diseases.

From a synthetic chemistry perspective, the compound's regioselective reactivity offers opportunities for cascade reactions and multi-component couplings. Advanced techniques like flow chemistry and catalysis are being employed to streamline its production, addressing the need for green chemistry practices. As industries prioritize environmental sustainability, the efficient synthesis of 3-(Difluoromethyl)-2,6-dimethoxy-4-fluoropyridine with minimal waste generation is a focal point for innovation.

Market trends indicate a rising interest in fluorinated building blocks, driven by their widespread use in high-performance materials and electronic chemicals. The compound's thermal stability and compatibility with polymer matrices make it a candidate for developing advanced coatings and specialty adhesives. Additionally, its potential in OLED materials and organic semiconductors is under exploration, catering to the booming demand for flexible electronics and renewable energy technologies.

In conclusion, 3-(Difluoromethyl)-2,6-dimethoxy-4-fluoropyridine (CAS No. 1806040-03-8) represents a multifaceted compound with broad applications across industries. Its significance in agrochemical innovation, pharmaceutical development, and material science underscores its value as a high-potential intermediate. As research continues to uncover new uses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.